Cas no 1803605-03-9 (Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1803605-03-9
• CID: 4617697
• PubChem ID: 75525855
• Update Time: 2025-05-19

Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate

Additional information on Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate

Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1803605-03-9): A Comprehensive Overview

Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1803605-03-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This 1,2,3-triazole derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's methyl ester group and ethylphenyl substitution contribute to its versatility in chemical reactions, enabling researchers to explore its potential in diverse applications.

The molecular structure of Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate includes a triazole ring, a five-membered heterocycle containing three nitrogen atoms. This ring system is highly stable and exhibits remarkable pharmacological properties, making it a popular scaffold in drug discovery. The presence of the 4-ethylphenyl group enhances the compound's lipophilicity, which can improve its bioavailability and membrane permeability—a critical factor in the development of new therapeutics.

In recent years, the demand for 1,2,3-triazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly interested in their potential as antimicrobial agents, anti-inflammatory compounds, and anticancer drugs. The click chemistry approach, which involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, has been widely employed to synthesize such triazole-based molecules, including Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate. This method is highly efficient and selective, making it a preferred choice for pharmaceutical and agrochemical industries.

Beyond medicinal applications, Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate is also explored in material science. Its robust heterocyclic framework and functional groups make it suitable for designing advanced polymers, coatings, and sensors. For instance, triazole-containing polymers exhibit excellent thermal stability and mechanical strength, which are desirable properties for high-performance materials. Additionally, the compound's ability to form hydrogen bonds and π-π interactions can be leveraged to develop smart materials with responsive behaviors.

The synthesis of Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate typically involves multi-step reactions, starting from readily available precursors. One common route includes the condensation of 4-ethylbenzyl azide with a methyl propiolate derivative, followed by cyclization under mild conditions. The reaction yields are generally high, and the process can be scaled up for industrial production. Researchers are continually optimizing these synthetic protocols to improve efficiency and reduce environmental impact, aligning with the growing emphasis on green chemistry principles.

Market trends indicate a rising interest in triazole-based compounds, driven by their expanding applications in pharmaceuticals and agriculture. The global demand for novel antifungal agents and crop protection chemicals has further propelled research into derivatives like Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of academic and industrial researchers. Its commercial availability in various purity grades ensures flexibility for different experimental requirements.

From a regulatory perspective, Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate is generally regarded as safe for research purposes when handled under standard laboratory conditions. However, users are advised to consult safety data sheets (SDS) and adhere to proper handling protocols to minimize risks. The compound's stability under ambient conditions makes it convenient for storage and transportation, further enhancing its appeal to researchers and manufacturers.

In conclusion, Methyl 1-(4-Ethylphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1803605-03-9) represents a promising chemical entity with multifaceted applications. Its structural uniqueness, coupled with its synthetic accessibility, positions it as a valuable tool for innovation in drug discovery, material science, and beyond. As scientific advancements continue to uncover new possibilities for 1,2,3-triazole derivatives, this compound is poised to play a pivotal role in shaping future technologies and therapies.